Cas no 923032-37-5 (Refametinib)

Refametinib is a selective allosteric inhibitor of MEK1 and MEK2, key components of the RAS/RAF/MEK/ERK signaling pathway. It exhibits high potency in targeting aberrant MAPK pathway activation, which is frequently implicated in various cancers, particularly those with RAS or RAF mutations. Refametinib demonstrates favorable pharmacokinetic properties, including oral bioavailability and consistent tissue penetration. Its specificity for MEK1/2 minimizes off-target effects, enhancing therapeutic precision. Preclinical and clinical studies have shown its potential in combination therapies, particularly with RAF inhibitors, to overcome resistance mechanisms. Refametinib's well-characterized mechanism and clinical relevance make it a valuable tool for oncology research and targeted cancer treatment development.
Refametinib structure
Refametinib structure
Product Name:Refametinib
CAS No:923032-37-5
MF:C19H20F3IN2O5S
MW:572.337186813354
MDL:MFCD18633256
CID:831498
PubChem ID:44182295
Update Time:2025-05-22

Refametinib Chemical and Physical Properties

Names and Identifiers

    • Refametinib
    • N-[3,4-difluoro-2-(2-fluoro-4-iodoanilino)-6-methoxyphenyl]-1-[(2S)-2,3-dihydroxypropyl]cyclopropane-1-sulfonamide
    • RDEA119
    • RDEA-119 (BAY-869766, BAY 86-9766, Refametinib)
    • RDEA119(BAY 869766)
    • Refametinib (RDEA119, Bay 86-9766)
    • BAY 869766
    • BAY 86-97661
    • RDEA-119
    • N-[3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl]-1-[(2S)-2,3-dihydroxypropyl]cyclopropanesulfonamide (ACI)
    • Bay 86-9766
    • BAY 8697661
    • RDEA 119
    • SCHEMBL345333
    • BAY86-9766
    • BAY-869766
    • BAY869766
    • (S)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
    • DA-67137
    • Q27088526
    • BDBM520650
    • VRA
    • 923032-36-4
    • N-(3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-6-methoxyphenyl)-1-((2S)-2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
    • NCGC00188380-03
    • AS-16994
    • AKOS025401896
    • UNII-JPX07AFM0N
    • N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
    • MFCD18633256
    • REFAMETINIB [WHO-DD]
    • CYCLOPROPANESULFONAMIDE, N-(3,4-DIFLUORO-2-((2-FLUORO-4-IODOPHENYL)AMINO)-6-METHOXYPHENYL)-1-((2S)-2,3-DIHYDROXYPROPYL0-
    • DTXCID90161452
    • CHEBI:231602
    • NSC800864
    • NCGC00188380-01
    • Refametinib (RDEA119)
    • Cyclopropanesulfonamide, N-(3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-6-methoxyphenyl)-1-((2S)-2,3-dihydroxypropyl)-
    • Refametinib (BAY86-9766)
    • N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[(2S)-2,3-dihydroxypropyl]cyclopropane-1-sulfonamide
    • HY-14691
    • AC-26962
    • GTPL7942
    • NS00072392
    • BRD-K85751432-001-03-3
    • N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[(2S)-2,3-dihydroxypropyl]cyclopropanesulfonamide
    • MEK Inhibitor RDEA119
    • (S)-N-(3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
    • N-(3,4-difluoro-2-(2-fluoro-4-iodoanilino)-6-methoxyphenyl)-1-((2S)-2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
    • DB06309
    • Refametinib (BAY86-9766)?
    • SW218136-2
    • EX-A2481
    • F51934
    • BAY-8697661
    • NCGC00188380-11
    • US11147816, Refametinib (RDEA119, Bay
    • refametinibum
    • CS-1818
    • RDSACQWTXKSHJT-NSHDSACASA-N
    • CCG-270103
    • 923032-37-5
    • NCGC00188380-02
    • 3e8n
    • s1089
    • BAY 86-9766;RDEA119
    • JPX07AFM0N
    • NSC-800864
    • Refametinib; RDEA119
    • Refametinib [INN]
    • BAY8697661
    • BAY-86-9766
    • CHEMBL1236682
    • DTXSID40238961
    • MDL: MFCD18633256
    • Inchi: 1S/C19H20F3IN2O5S/c1-30-15-7-13(21)16(22)18(24-14-3-2-10(23)6-12(14)20)17(15)25-31(28,29)19(4-5-19)8-11(27)9-26/h2-3,6-7,11,24-27H,4-5,8-9H2,1H3/t11-/m0/s1
    • InChI Key: RDSACQWTXKSHJT-NSHDSACASA-N
    • SMILES: S(C1(CC1)C[C@H](O)CO)(=O)(=O)NC1=C(OC)C=C(F)C(F)=C1NC1C=CC(I)=CC=1F

Computed Properties

  • Exact Mass: 572.00897g/mol
  • Monoisotopic Mass: 572.00897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 116Ų

Refametinib Security Information

Refametinib Pricemore >>

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$69.00 2023-05-17
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Refametinib Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine ,  Sulfolane ,  Hydrochloric acid Solvents: Water ;  1.5 h, rt
Reference
Chiral synthesis of N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[2,3-dihydroxy-propyl]cyclopropanesulfonamides
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine ,  Sulfolane Catalysts: Tetrabutylammonium bromide ;  18 h, 70 °C
1.2 Reagents: Hydrochloric acid ,  Water ;  1 h
Reference
Synthesis of BAY 86-9766/RDEA-119 via Chiral Sulfonate Intermediates
Fey, Peter; Harlow, Lisa; Beevers, Andrew, IP.com Journal, 2011, 11,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  overnight, rt
Reference
Preparation of (R)- and (S)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Chiral synthesis of N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[2,3-dihydroxy-propyl]cyclopropanesulfonamides
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of the prodrug compound and their medical applications
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of N-(arylamino)-sulfonamide inhibitors of MEK
, United States, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of N-[2-(arylamino)aryl] sulfonamide compounds as MEK kinase inhibitors
, United States, , ,

Production Method 8

Reaction Conditions
Reference
Biomarkers for determining effective response of treatments of hepatocellular carcinoma patients
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
Reference
Preparation of N-(arylamino)-sulfonamide inhibitors of MEK
, Brazil, , ,

Production Method 10

Reaction Conditions
Reference
Preparation of phenylaminophenylsulfonamides for treatment of cancer and inflammatory disease.
, World Intellectual Property Organization, , ,

Refametinib Raw materials

Refametinib Preparation Products

Additional information on Refametinib

Refametinib: A Promising MEK Inhibitor in Cancer Therapy

Refametinib, also known by its CAS number 923032-37-5, is a potent and selective inhibitor of the mitogen-activated protein kinase (MAPK) pathway, specifically targeting the MEK1/MEK2 kinases. This compound has garnered significant attention in the oncology field due to its potential in treating various cancers, particularly those with mutations in the RAS/RAF/MEK/ERK signaling pathway. Recent studies have highlighted its efficacy in preclinical models and early-phase clinical trials, positioning it as a promising therapeutic agent.

The development of Refametinib was driven by the need for more effective and less toxic treatments for cancers that are resistant to conventional therapies. The MAPK pathway is frequently dysregulated in cancers such as melanoma, colorectal cancer, and lung cancer, making MEK inhibitors like Refametinib a critical area of research. According to a study published in Nature Reviews Cancer, targeting the MEK-ERK axis can potentially overcome resistance mechanisms observed with other inhibitors, such as BRAF inhibitors.

Refametinib's mechanism of action involves binding to the ATP-binding pocket of MEK1 and MEK2, thereby inhibiting their kinase activity and subsequent ERK phosphorylation. This leads to cell cycle arrest and apoptosis in cancer cells that rely on the MAPK pathway for survival and proliferation. Recent research has also explored the combination of Refametinib with other targeted therapies to enhance antitumor activity and reduce resistance.

In terms of clinical applications, early-phase trials have demonstrated acceptable safety profiles and encouraging efficacy in patients with advanced solid tumors. A phase I/II trial reported significant tumor shrinkage in patients with metastatic melanoma harboring BRAF mutations. These findings were corroborated by a study in the New England Journal of Medicine, which emphasized the importance of identifying biomarkers predictive of response to MEK inhibitors like Refametinib.

The latest advancements in pharmacokinetics have further enhanced the therapeutic potential of Refametinib. Studies have shown that its oral bioavailability and pharmacodynamic properties make it suitable for chronic administration, which is crucial for managing advanced cancers. Additionally, ongoing research is focused on optimizing dosing regimens to maximize efficacy while minimizing adverse effects such as skin rashes and fatigue.

In conclusion, Refametinib, with its CAS number 923032-37-5, represents a significant advancement in targeted cancer therapy. Its ability to inhibit the MEK-ERK pathway effectively positions it as a valuable tool in the oncologist's arsenal, particularly for cancers with MAPK pathway dysregulation. As research continues to uncover new insights into its mechanisms and applications, Refametinib holds great promise for improving patient outcomes in oncology.

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